
Deoxyhimalayamine as a Synonym for Ribasine:
A Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ribasine

Cat. No.: B1672137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide addresses the synonymy of Deoxyhimalayamine with Ribasine and

provides a consolidated overview of its core chemical properties. Despite a comprehensive

search of scientific literature and chemical databases, detailed pharmacological data, specific

experimental protocols, and established signaling pathways for Ribasine (Deoxyhimalayamine)

are not extensively documented in publicly accessible resources. This document presents the

available verified information and contextualizes the compound within a general framework

relevant to natural product research and development.

Chemical and Physical Properties of Ribasine
Ribasine, also known by its synonym Deoxyhimalayamine, is a naturally occurring alkaloid.

Alkaloids are a diverse group of naturally occurring chemical compounds that mostly contain

basic nitrogen atoms[1][2]. This class of compounds is known for a wide range of

pharmacological activities[1][3]. The fundamental chemical and physical properties of Ribasine
are summarized below.
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Property Value Source

Molecular Formula C20H17NO5 PubChem[4]

Molecular Weight 351.4 g/mol PubChem[4]

IUPAC Name

(1S,12R,14S)-13-methyl-

5,7,17,19,25-pentaoxa-13-

azaheptacyclo[12.10.1.01,12.0

2,10.04,8.015,23.016,20]penta

cosa-

2,4(8),9,15(23),16(20),21-

hexaene

PubChem[4]

CAS Number 87099-54-5 PubChem[4]

Synonyms

Deoxyhimalayamine,

Grandiflorine, Limogine, (+)-

Ribasine

PubChem[4]

Pharmacological Data and Experimental Protocols
A thorough literature review did not yield specific quantitative pharmacological data or detailed

experimental protocols for Ribasine. The biological activities and mechanism of action for this

particular alkaloid remain largely uncharacterized in peer-reviewed studies. Research into the

biological effects of isoquinoline alkaloids from genera such as Corydalis has revealed a variety

of activities, including acetylcholinesterase inhibition and anti-proliferative effects, but specific

data for Ribasine is not available[5].

Signaling Pathways
Currently, there are no elucidated signaling pathways specifically associated with Ribasine in

the available scientific literature. The broader class of alkaloids is known to interact with a

multitude of cellular signaling cascades, but compound-specific information for Ribasine is

required for accurate pathway mapping.
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In the absence of specific experimental data for Ribasine, the following diagram illustrates a

generalized workflow for the isolation and preliminary screening of a novel natural product, a

process that would be applicable to the study of Ribasine.
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Phase 1: Extraction and Isolation

Phase 2: Initial Biological Screening

Phase 3: Structure Elucidation and Characterization
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Crude Extract
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In vitro Assays
(e.g., Cytotoxicity, Enzyme Inhibition)

Spectroscopic Analysis
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Lead Compound for
Further Development

Structure Confirmation
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A generalized workflow for natural product discovery.
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Conclusion
Deoxyhimalayamine is a confirmed synonym for the alkaloid Ribasine. While its fundamental

chemical properties are documented, a significant gap exists in the scientific literature

regarding its pharmacological activity, mechanism of action, and interaction with cellular

signaling pathways. The information provided herein represents the extent of currently

available public data. Further investigation into this natural product is required to elucidate its

potential therapeutic value. The generalized workflow presented offers a conceptual framework

for how such investigations might proceed.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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